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Cat. No.: B14523944

Get Quote

α-Haloesters, particularly ethyl bromoacetate and its iodo-substituted counterpart, are pivotal

reagents in the arsenal of synthetic organic chemists. Their utility stems from the electrophilic

nature of the α-carbon, rendered reactive by the adjacent electron-withdrawing ester group and

the halogen atom. This inherent reactivity makes them excellent alkylating agents and versatile

building blocks for the construction of more complex molecular architectures, a cornerstone of

pharmaceutical research and development. This guide provides a comprehensive overview of

the chemical structure, molecular properties, synthesis, and key applications of ethyl

bromoacetate, ethyl iodoacetate, and the di-halogenated ethyl bromo(iodo)acetate, with a

focus on their practical application in drug discovery and development.

Ethyl Bromoacetate: A Workhorse in Organic
Synthesis
Ethyl bromoacetate is a widely utilized reagent in both academic and industrial laboratories. Its

predictable reactivity and commercial availability make it a go-to choice for introducing an

ethoxycarbonylmethyl moiety into a molecule.
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Chemical Structure and Molecular Properties
The chemical formula for ethyl bromoacetate is BrCH₂CO₂C₂H₅.[1] It consists of an ethyl ester

of bromoacetic acid.[1] The presence of the bromine atom significantly influences the reactivity

of the adjacent methylene group.

Table 1: Physicochemical Properties of Ethyl Bromoacetate

Property Value Source

Molecular Formula C₄H₇BrO₂

Molecular Weight 167.002 g/mol [1]

Appearance Colorless to light-yellow liquid [1]

Odor Fruity, pungent [1]

Density 1.51 g/cm³ [1]

Melting Point -38 °C [1]

Boiling Point 158 °C [1]

Solubility in Water Insoluble [2]

Solubility in Organic Solvents
Soluble in acetone, benzene,

ethanol, and ether

Flash Point 47 °C [1]

CAS Number 105-36-2 [1]

Synthesis of Ethyl Bromoacetate
Ethyl bromoacetate is typically synthesized in a two-step process from acetic acid.[1] The first

step involves the bromination of acetic acid to form bromoacetic acid, followed by esterification

with ethanol.

A common laboratory-scale synthesis involves:
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Bromination of Acetic Acid: Acetic acid is reacted with bromine in the presence of a catalyst,

such as red phosphorus, to yield bromoacetyl bromide.[3]

Esterification: The resulting bromoacetyl bromide is then reacted with ethanol to produce

ethyl bromoacetate.[3]

Alternatively, bromoacetic acid can be directly esterified with ethanol using an acid catalyst like

sulfuric acid.[4][5]
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Caption: General synthesis pathway for ethyl bromoacetate.

Reactivity and Applications in Drug Development
Ethyl bromoacetate is a versatile alkylating agent.[1] Its primary application in organic synthesis

is the Reformatsky reaction, where it reacts with zinc to form a zinc enolate, which can then

condense with carbonyl compounds to form β-hydroxy esters.[1]
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Caption: The Reformatsky reaction using ethyl bromoacetate.

In the context of drug development, ethyl bromoacetate serves as a crucial intermediate for

synthesizing a wide array of pharmaceutical compounds.[6] Its applications include:

Synthesis of Heterocycles: Many biologically active molecules contain heterocyclic rings.

Ethyl bromoacetate is a key starting material for constructing various ring systems.

Preparation of Steroidal Antiestrogens: It is used in the cyclic condensation reactions to

produce steroidal antiestrogens.

Development of Aldose Reductase Inhibitors: Researchers have utilized ethyl bromoacetate

as an alkylating agent in the synthesis of inhibitors for aldose reductase, an enzyme

implicated in diabetic complications.[5]

Synthesis of Benzodiazepine Derivatives: It has been employed in the development of

aminobenzodiazepine derivatives, a class of drugs with psychoactive properties.[5]

Drug Carrier Systems: Ethyl bromoacetate is used in the preparation of photoresponsive

coumarin-stabilized polymeric nanoparticles that can act as detectable drug carriers.

Ethyl Iodoacetate: A More Reactive Counterpart
Ethyl iodoacetate is structurally similar to its bromo-analog but exhibits enhanced reactivity due

to the better leaving group ability of iodide compared to bromide.
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Chemical Structure and Molecular Properties
The chemical formula for ethyl iodoacetate is ICH₂CO₂C₂H₅.[7] It is the ethyl ester of iodoacetic

acid.

Table 2: Physicochemical Properties of Ethyl Iodoacetate

Property Value Source

Molecular Formula C₄H₇IO₂ [8]

Molecular Weight 214.002 g/mol [7][8]

Appearance
Clear, light yellow to orange

liquid
[7]

Density 1.808 g/mL at 25 °C [7][9]

Boiling Point 179-180 °C [7][9]

Solubility in Water Insoluble [9]

Refractive Index n20/D 1.503 [9]

Sensitivity Light sensitive [9][10]

CAS Number 623-48-3 [7]

Synthesis of Ethyl Iodoacetate
Direct esterification of iodoacetic acid is often not the preferred method for synthesizing ethyl

iodoacetate.[10] A more common and efficient method is a Finkelstein-type reaction, where the

bromide or chloride in ethyl bromoacetate or ethyl chloroacetate is displaced by iodide.

Experimental Protocol: Synthesis of Ethyl Iodoacetate from Ethyl Chloroacetate

Dissolve 25 g of ethyl chloroacetate in 150 ml of ethanol in a round-bottom flask equipped

with a reflux condenser.[10]

Separately, prepare a solution of 35 g of potassium iodide in 25 ml of distilled water.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=623-48-3
https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=623-48-3
https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854000.htm
https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854000.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854000.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854000.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854000.htm
https://www.prepchem.com/synthesis-of-ethyl-iodoacetate/
https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://www.prepchem.com/synthesis-of-ethyl-iodoacetate/
https://www.prepchem.com/synthesis-of-ethyl-iodoacetate/
https://www.prepchem.com/synthesis-of-ethyl-iodoacetate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14523944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the potassium iodide solution dropwise to the stirred alcoholic solution of ethyl

chloroacetate.[10]

Gently heat the mixture to 40-50 °C and continue stirring for 1-2 hours.[10]

After the reaction is complete, transfer the mixture to a separatory funnel and wash with

water.[10]

Separate the oily layer of ethyl iodoacetate, dry it over anhydrous calcium chloride, and

purify by distillation.[10]
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Caption: Finkelstein reaction for the synthesis of ethyl iodoacetate.

Applications in Research
Due to its higher reactivity, ethyl iodoacetate is a potent alkylating agent.[7] It has been used in

the synthesis of trans-2,3-disubstituted indolines through a diastereoselective radical cascade

reaction.[9] Like ethyl bromoacetate, it is a valuable tool in organic synthesis for introducing the

ethoxycarbonylmethyl group, particularly in cases where a more reactive electrophile is

required.

Ethyl Bromo(iodo)acetate: A Di-halogenated Analog
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For specialized applications requiring a di-halogenated α-carbon, ethyl bromo(iodo)acetate is a

relevant, though less common, reagent.

Chemical Structure and Molecular Properties
The chemical formula for ethyl bromo(iodo)acetate is C₄H₆BrIO₂.[11] This molecule features

both a bromine and an iodine atom attached to the α-carbon.

Table 3: Physicochemical Properties of Ethyl Bromo(iodo)acetate

Property Value Source

Molecular Formula C₄H₆BrIO₂ [11]

Molecular Weight 292.90 g/mol [11]

IUPAC Name ethyl 2-bromo-2-iodoacetate [11]

SMILES CCOC(=O)C(Br)I [11]

CAS Number 62874-49-1 [11]

The reactivity of this compound would be complex, with the potential for selective or sequential

displacement of the halogen atoms, offering unique synthetic possibilities.

Safety and Handling
Both ethyl bromoacetate and ethyl iodoacetate are hazardous chemicals and must be handled

with appropriate safety precautions.

Toxicity: Ethyl bromoacetate is a highly toxic alkylating agent and can be fatal if inhaled,

swallowed, or in contact with skin.[1][12][13][14] It is also a lachrymator, causing severe eye

irritation and tearing.[1][2]

Flammability: Ethyl bromoacetate is a flammable liquid.[12][14] Keep away from heat,

sparks, and open flames.[12][13][14][15]

Reactivity: It reacts with water or steam to produce toxic and corrosive gases.[15] It is

incompatible with strong oxidizing agents, strong acids, strong bases, and reducing agents.
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[12][15]

Personal Protective Equipment (PPE): Always use in a well-ventilated area or under a

chemical fume hood.[12][13] Wear protective gloves, clothing, eye protection, and face

protection.[12][13][14]

Ethyl iodoacetate is also toxic and corrosive.[7][16] It should be handled with similar

precautions.

Conclusion
Ethyl bromoacetate and its iodo-analog are indispensable reagents in the synthesis of

pharmaceuticals and other complex organic molecules. Their well-defined reactivity, particularly

as alkylating agents in reactions like the Reformatsky reaction, provides a reliable method for

carbon-carbon bond formation. For researchers and scientists in drug development, a thorough

understanding of the properties, synthesis, and safe handling of these α-haloesters is essential

for leveraging their synthetic potential to create novel and impactful therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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